Cas no 2383438-37-5 (3-(6-Amino-9H-purin-9-yl)-2-oxopropanal)

• Product Name: 3-(6-Amino-9H-purin-9-yl)-2-oxopropanal
• CAS No: 2383438-37-5
• MF: C₈H₇N₅O₂
• MW: 205.173480272293
• CID: 5174997
• Update Time: 2026-03-04

3-(6-Amino-9H-purin-9-yl)-2-oxopropanal Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-propanal, 6-amino-α-oxo-
• 3-(6-Amino-9H-purin-9-yl)-2-oxopropanal

• Inchi： 1S/C8H7N5O2/c9-7-6-8(11-3-10-7)13(4-12-6)1-5(15)2-14/h2-4H,1H2,(H2,9,10,11)
• InChI Key： CASDGBQEPAHFTC-UHFFFAOYSA-N
• SMILES： O=C(C=O)CN1C=NC2=C(N)N=CN=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: -0.6
• Topological Polar Surface Area: 104

Additional information on 3-(6-Amino-9H-purin-9-yl)-2-oxopropanal

3-(6-Amino-9H-purin-9-yl)-2-oxopropanal: A Comprehensive Overview

3-(6-Amino-9H-purin-9-yl)-2-oxopropanal, also known by its CAS number CAS No. 2383438-37-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is a derivative of purine, a heterocyclic aromatic compound that plays a crucial role in various biological processes, including energy transfer and signaling pathways. The compound's structure consists of a purine ring system substituted with an amino group at the 6-position and an aldehyde group at the 2-position, making it a unique member of the purine derivatives family.

The synthesis of 3-(6-Amino-9H-purin-9-yl)-2-oxopropanal involves advanced chemical methodologies, often leveraging multi-step reactions to achieve the desired substitution pattern. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, which are critical for its application in research and potential therapeutic uses. Researchers have explored various catalysts and reaction conditions to streamline the production of this compound, ensuring scalability for larger-scale applications.

In terms of pharmacological properties, 3-(6-Amino-9H-purin-9-yl)-2-oxopropanal has shown promising activity in vitro, particularly in modulating key cellular pathways. Its ability to interact with specific proteins and enzymes makes it a valuable tool for studying disease mechanisms and developing novel therapeutic strategies. For instance, recent findings suggest that this compound may exhibit anti-inflammatory properties by inhibiting certain cytokines involved in chronic inflammation. Such discoveries underscore its potential as a lead compound for drug development.

The structural uniqueness of CAS No. 2383438-37-5 lies in its combination of functional groups, which contribute to its reactivity and biological activity. The purine ring provides a rigid framework that facilitates specific molecular interactions, while the aldehyde group introduces reactivity that can be exploited in various chemical transformations. This dual functionality makes the compound versatile for both basic research and applied studies.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 3-(6-Amino-9H-purin-9-yl)-2 oxopropanal with target molecules at an atomic level. These simulations provide insights into the binding affinities and selectivity profiles, which are essential for understanding its mechanism of action. Moreover, machine learning algorithms are being employed to predict the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In conclusion, 3-(6-Amino 9H purin 9 yl) 2 oxopropanal, with its CAS number CAS No 2383438 37 5, represents a fascinating molecule with diverse applications in chemistry and biology. Its unique structure, coupled with recent research advancements, positions it as a promising candidate for further exploration in therapeutic development. As ongoing studies continue to unravel its potential, this compound stands at the forefront of scientific innovation in the field of purine derivatives.